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Introduction

Coal gangue, a major solid waste from coal mining, presents significant environmental challenges due to

large-scale accumulation and potential leaching of toxic elements like Arsenic (As) [1] [2]. In alkaline soil

environments, such as those in the Wudong Coal Mine region in Xinjiang, Arsenic leaching and

accumulation can be significant [1] [3]. Simultaneously, magnesium (Mg)-based materials have shown

promise in heavy metal stabilization and carbon dioxide (CO₂) mineralization processes [4].

These application notes outline a methodology for creating granular coal gangue functionalized with

magnesium specifically for arsenic adsorption and stabilization. The protocol leverages thermal activation to

enhance coal gangue reactivity and employs magnesium salts for functionalization, creating a cost-effective

material for environmental remediation [5] [4].

Materials and Specifications

Raw Coal Gangue Preparation
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Source: Obtain coal gangue from mining operations (e.g., Muxinpo Coal Mine, Chongqing, or

Wudong Coal Mine, Xinjiang) [1] [5].
Composition: Ensure high content of SiO₂ (∼54%) and Al₂O₃ (∼20%) as primary inorganic

components, with Fe₂O₃, CaO, and MgO as secondary components [2] [5].
Processing: Crush and sieve to achieve a particle size of 4.75–20 mm for granular applications [5].

Table 1: Typical Chemical Composition of Coal Gangue

Component Content Range (wt.%) Notes

SiO₂ 54.18% Major component [2]

Al₂O₃ 20.40% Major component [2]

Fe₂O₃ 9.28% Varies by source [2]

CaO 13.60% Varies by source [2]

MgO 0.18% Target for functionalization [2]

Trace Elements (As, Ga, etc.) < 0.1% Source of contamination [2]

Chemical Reagents

Magnesium Precursor: Magnesium chloride hexahydrate (MgCl₂·6H₂O) or magnesium sulfate
heptahydrate (MgSO₄·7H₂O).

Alkaline Activator: Sodium hydroxide (NaOH) pellets.
Reactive Silica Source: Sodium silicate (Na₂SiO₃) solution (optional for enhanced activation).

Experimental Protocols

Protocol 1: Thermal Activation of Coal Gangue

Objective: To enhance the chemical reactivity and porosity of coal gangue for subsequent functionalization.

Workflow:
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Procedure:

Crushing and Sieving: Mechanically crush raw coal gangue and sieve to obtain a granular fraction
of 4.75–20 mm [5].

Drying: Dry the graded gangue in a blast drying oven at 60°C for 24 hours to remove free moisture
[4].

Calcination:
Transfer dried gangue to a muffle furnace (e.g., YTH-5-12).

Apply a heating rate of 5°C/min until reaching the target temperature of 700–800°C [5].
Hold at the target temperature for 120 minutes [5].

Note: Calcination at 700–800°C maximizes the conversion of kaolinite to amorphous, highly
reactive metakaolin and active SiO₂/Al₂O₃, which enhances subsequent reactions [5] [4].

Cooling: Allow the calcined gangue to cool naturally at room temperature (e.g., 24°C) for at least 2
hours [5]. The product will exhibit a color change from gray-black to bright red.

Quality Control:

Monitor weight loss; expect ~9.5% weight reduction at 800°C due to removal of carbon and
chemically bound water [5].

Confirm amorphization of crystalline phases using X-Ray Diffraction (XRD).

Protocol 2: Magnesium Functionalization

Objective: To coat the thermally activated coal gangue with a reactive magnesium silicate/hydroxide layer

for arsenic adsorption.

Procedure:

Solution Preparation: Prepare a 1.0–2.0 M Mg²⁺ solution by dissolving the magnesium salt in
deionized water. Add a 1.0 M NaOH solution dropwise under stirring until the pH reaches 10.0–11.0
to form a magnesium hydroxide suspension.
Impregnation:

Immerse the thermally activated gangue granules in the magnesium suspension using a solid-
to-liquid ratio of 1:5 (w/v).
Agitate the mixture on an orbital shaker at 150 rpm for 6–8 hours at room temperature.

Aging and Drying: Allow the impregnated granules to settle and age for 12 hours. Decant the

supernatant and wash the granules gently with deionized water. Dry the product at 105°C for 12
hours.
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Curing: For enhanced stability, cure the dried material at 200–300°C for 1–2 hours in a muffle

furnace to facilitate the formation of magnesium silicate phases.

Protocol 3: Performance Evaluation

3.3.1. Arsenic Adsorption Capacity

Objective: To determine the arsenic removal efficiency of the functionalized material.

Procedure:

Arsenic Solution: Prepare a stock solution of 1000 mg/L As (e.g., from Na₂HAsO₄·7H₂O). Dilute to
prepare test solutions of 10–100 mg/L As, adjusting the pH to simulate target conditions (e.g., pH ~8

for alkaline mine drainage).
Batch Adsorption:

Add a known mass (e.g., 1.0 g) of functionalized gangue to a series of flasks containing 100 mL
of different As concentration solutions.

Agitate on a shaker (150 rpm) for a predetermined time (e.g., 2–24 h) at room temperature.
Filter the solution and analyze the filtrate for residual As concentration using Inductively
Coupled Plasma Optical Emission Spectrometry (ICP-OES) [4].

Calculation:

Adsorption Capacity (qₑ, mg/g)
Removal Efficiency (%)

Table 2: Arsenic Adsorption Performance Metrics

Parameter Formula Target Value

Adsorption Capacity
(qₑ)

qₑ = (C₀ - Cₑ) * V / m > 90% capacity utilization [1]

Removal Efficiency Removal (%) = (C₀ - Cₑ) / C₀ *

100%

> 90% [1]

Leaching
Concentration

- < 0.01 mg/L (China Class III Groundwater

Std) [1]
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C₀: Initial As concentration (mg/L); Cₑ: Equilibrium As concentration (mg/L); V: Solution volume (L); m:

Mass of adsorbent (g).

3.3.2. Leaching Test

Objective: To evaluate the stability of the solidified/stabilized product and immobilized arsenic.

Procedure:

Monolith Preparation: Mix the arsenic-laden functionalized gangue with a stabilizer blend (e.g.,

Cement-Fly ash-Desulfurized gypsum (CFD)) and compact [1].
Leaching Test: Subject the monolith to a standard leaching test (e.g., TCLP, or China's HJ/T 299-

2007).
Analysis: Measure As concentration in the leachate. The target is < 0.01 mg/L to meet China's Class

III groundwater quality standards [1].

Mechanism of Action

The following diagram illustrates the proposed mechanism for arsenic removal by magnesium-functionalized

coal gangue.
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Key Mechanisms:

Enhanced Reactivity: Thermal activation at 700–800°C converts kaolinite in gangue to amorphous
metakaolin and active SiO₂/Al₂O₃, creating a more reactive surface [5] [4].

Magnesium Layer: The impregnation process forms a reactive layer of magnesium hydroxide
(Mg(OH)₂) and/or magnesium silicate on the gangue surface.

Arsenic Immobilization: Arsenate (AsO₄³⁻) ions in solution are removed through:
Adsorption onto the high-surface-area magnesium coating.

Surface complexation and precipitation as low-solubility magnesium arsenate complexes.
Physical encapsulation within the stabilized matrix when used with cementitious binders like

CFD, which can produce calcium silicate hydrate (C-S-H) gels that densify the structure and
trap arsenic [1] [6].

Data Presentation and Analysis

Table 3: Summary of Key Performance Data from Relevant Studies

Material/Study Key Process Performance Outcome Reference

CFD Stabilized Soil 14.5% CFD content

for backfilling

As adsorption >90%; Leaching <

0.01 mg/L
[1] [3]

Thermally Activated
Gangue Concrete

Calcination at 700-
800°C

15.6-22.8% increase in

compressive strength; denser ITZ

[5]

Composite Activated
Gangue

Mechanical + Thermal

activation

Achieved 0.53% CO₂

mineralization capacity

[4]

Gallium Extraction from
Gangue

Acid leaching (6

mol/L, 100°C, 6h)

95% extraction rate for valuable

elements

[7]

Troubleshooting and Optimization

Low Arsenic Adsorption:
Verify calcination temperature. Temperatures below 700°C may not fully activate the gangue,

while exceeding 900°C can cause sintering and reduce surface area [5] [4].
Check the pH during functionalization. A pH of 10–11 is critical for optimal Mg(OH)₂ formation.
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Consider composite activation (mechanical milling followed by thermal activation) to further

increase specific surface area and reactivity [4].
High Arsenic Leaching:

Ensure the stabilizer blend (e.g., CFD) content is sufficient (>14.5%) to develop adequate
unconfined compressive strength (>350 kPa) and a dense microstructure for encapsulation [1].

Material Integrity:
If the granules disintegrate, optimize the curing step post-functionalization to strengthen the

Mg-coating.

Conclusion

The protocol for magnesium-functionalized granular coal gangue provides a viable and sustainable

pathway for arsenic remediation, turning a voluminous waste product into a valuable resource. The key to

success lies in the precise thermal activation of the gangue and the effective formation of a reactive

magnesium coating. This approach aligns with the principles of a circular economy, offering a low-cost

solution for mitigating environmental pollution from both coal gangue piles and arsenic contamination.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Application Notes and Protocols: Magnesium-Functionalized

Granular Coal Gangue for Arsenic Remediation]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b1536623#granular-coal-gangue-functionalized-with-

magnesium-for-arsenic]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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